Cas no 78372-01-7 (3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride)

• Product Name: 3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride
• CAS No: 78372-01-7
• MF: C₂₂H₂₉Cl₂N₃O
• MW: 422.39116358757
• CID: 1793410
• PubChem ID: 3060922
• Update Time: 2025-04-21

3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride
• 3-(4-chloro-2-methylphenyl)-1-[(4-methylphenyl)methyl]-1-(2-pyrrolidin-1-ylethyl)urea,hydrochloride
• Urea, 1-(4-chloro-o-tolyl)-3-(p-methylbenzyl)-3-(2-pyrrolidinylethyl)-, hydrochloride
• DTXSID00229037
• 78372-01-7
• C 5326
• 1-(4-Chloro-o-tolyl)-3-(p-methylbenzyl)-3-(2-pyrrolidinylethyl)urea hydrochloride

• Inchi： 1S/C22H28ClN3O.ClH/c1-17-5-7-19(8-6-17)16-26(14-13-25-11-3-4-12-25)22(27)24-21-10-9-20(23)15-18(21)2;/h5-10,15H,3-4,11-14,16H2,1-2H3,(H,24,27);1H
• InChI Key： DPUXOXKERPFNIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC(N(CC1C=CC(C)=CC=1)CCN1CCCC1)=O.Cl

Computed Properties

• Exact Mass: 421.1687679g/mol
• Monoisotopic Mass: 421.1687679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų